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Compound of Interest

Compound Name: Dactylyne

Cat. No.: B1669761

Essential Safety and Handling Guide for Dactylyne

Disclaimer: This document provides immediate safety and logistical guidance for the handling
of Dactylyne based on its chemical structure and general knowledge of related compounds. As
a comprehensive Safety Data Sheet (SDS) for Dactylyne (CAS No. 55306-12-2) is not publicly
available, this information is intended to supplement, not replace, a thorough risk assessment
conducted by qualified personnel.

Dactylyne is a halogenated acetylenic ether of marine origin, isolated from the sea hare
Aplysia dactylomela. Its unique structure necessitates careful handling to minimize exposure
and ensure laboratory safety. The following procedural guidance is designed for researchers,
scientists, and drug development professionals.

Physical and Chemical Properties

A summary of the known physical and chemical properties of Dactylyne is presented below.
This information is crucial for understanding its behavior and for safe handling and storage.
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Property Value

CAS Number 55306-12-2
Molecular Formula C15H19Br2CIO
Appearance Solid powder
Solubility Soluble in DMSO

Personal Protective Equipment (PPE)

Given that Dactylyne is a halogenated organic compound, and in the absence of specific

toxicity data, a cautious approach to personal protection is warranted. The following table

outlines the recommended PPE for handling Dactylyne.

PPE Category

Recommended Equipment

Specifications and Use

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves
should be worn. Change
gloves frequently and

immediately if contaminated.

Eye Protection

Safety glasses with side

shields or goggles

Must be worn at all times when
handling Dactylyne to protect

against splashes.

Body Protection

Laboratory coat

A fully buttoned lab coat
should be worn to protect skin

and clothing.

Respiratory Protection

Use in a well-ventilated area or

fume hood

Handling of solid Dactylyne
should be performed in a
chemical fume hood to avoid

inhalation of any dust particles.

Operational Plan for Handling Dactylyne

This section provides a step-by-step guide for the safe handling of Dactylyne in a laboratory

setting.
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Preparation and Weighing

o Engineering Controls: All handling of solid Dactylyne must be conducted in a certified

chemical fume hood.
e Procedure:
o Designate a specific area within the fume hood for handling Dactylyne.

o Before weighing, ensure the analytical balance is clean and placed within the fume hood if
possible. If not, use a weigh boat with a lid to transport the compound to the fume hood.

o Carefully weigh the desired amount of Dactylyne. Avoid creating dust.

o Clean any spills on the balance or surrounding area immediately with a damp cloth, which
should then be disposed of as hazardous waste.

Dissolution
¢ Solvent: Dactylyne is soluble in Dimethyl Sulfoxide (DMSO).

e Procedure:
o In the fume hood, add the weighed Dactylyne to an appropriate glass vial.
o Add the required volume of DMSO to the vial.

o Cap the vial securely and vortex or sonicate until the Dactylyne is fully dissolved.

Storage

o Short-term (days to weeks): Store in a dry, dark location at 0-4°C.
e Long-term (months to years): Store at -20°C.

o Labeling: All containers of Dactylyne, whether in solid form or in solution, must be clearly
labeled with the compound name, concentration, solvent, date, and appropriate hazard

warnings.
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Disposal Plan

As a halogenated organic compound, Dactylyne and any materials contaminated with it must
be disposed of as hazardous waste.

o Waste Segregation:

o Collect all liquid waste containing Dactylyne in a designated, labeled container for
halogenated organic waste.

o Solid waste, such as contaminated gloves, weigh boats, and paper towels, should be
collected in a separate, clearly labeled hazardous waste bag.

o Disposal Procedure:
o Follow your institution's guidelines for the disposal of hazardous chemical waste.
o Do not pour Dactylyne solutions down the drain.

o Ensure all waste containers are securely sealed before collection by your institution's
environmental health and safety department.

Emergency Procedures
Spill Response

e Small Spills (in a fume hood):

o Absorb the spill with an inert material (e.g., vermiculite, sand, or a chemical absorbent
pad).

o Place the absorbent material in a sealed container for hazardous waste disposal.

o Clean the spill area with a suitable solvent (e.g., ethanol) and then with soap and water.
Collect all cleaning materials as hazardous waste.

o Large Spills (or spills outside a fume hood):

o Evacuate the immediate area.
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o Alert your supervisor and your institution's emergency response team.
o Prevent others from entering the area.

First Aid

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

« Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration.
Seek immediate medical attention.

 Ingestion: Do not induce vomiting. Wash out the mouth with water. Seek immediate medical
attention.

Workflow and Safety Diagram

The following diagram illustrates the standard workflow for handling Dactylyne, incorporating
key safety checkpoints.
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Caption: Workflow for safe handling of Dactylyne, including emergency procedures.
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 To cite this document: BenchChem. [Personal protective equipment for handling Dactylyne].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669761#personal-protective-equipment-for-
handling-dactylyne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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